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Compound of Interest

3-(Trifluoromethyl)Azetidine
Compound Name:
hydrochloride

Cat. No.: B580586

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Trifluoromethyl)azetidine hydrochloride, with the CAS registry number 1221272-90-7, is
a fluorinated heterocyclic compound. Azetidines are four-membered nitrogen-containing rings
that are of significant interest in medicinal chemistry. The inclusion of a trifluoromethyl group
can enhance metabolic stability, bioavailability, and binding affinity of molecules to their
biological targets. This document provides a technical overview of the properties, synthesis,
and potential applications of 3-(Trifluoromethyl)azetidine hydrochloride, positioning it as a
valuable building block in drug discovery and development.

Chemical and Physical Properties

A comprehensive summary of the known physical and chemical properties of 3-
(Trifluoromethyl)azetidine hydrochloride is presented in Table 1. While specific experimental
data for this compound is limited in publicly available literature, some properties can be inferred
from closely related structures and supplier specifications.
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Property Value Source
CAS Number 1221272-90-7 [112][3114]
] 3-(Trifluoromethyl)azetidine

Chemical Name ) [1112113114]
hydrochloride

Molecular Formula C4H7CIFsN [2]

Molecular Weight 161.55 g/mol [2]

Appearance Solid (predicted) Inferred

N 2-8°C, Inert atmosphere,

Storage Conditions ) [1][5]

Sealed in dry

Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 3-
(Trifluoromethyl)azetidine hydrochloride is not readily available in peer-reviewed literature,
general synthetic strategies for azetidine derivatives are well-established. These methods often
involve intramolecular cyclization reactions.

A plausible synthetic approach, based on the synthesis of related azetidine derivatives, is
outlined below. This should be considered a general guideline, and optimization would be
necessary.

General Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 3-(Trifluoromethyl)azetidine
Hydrochloride (CAS No. 1221272-90-7)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580586#cas-number-1221272-90-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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